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Compound Name: Acetic acid, (acetylthio)-

Cat. No.: B015806

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetic acid, (acetylthio)-, also known as S-Acetylthioglycolic acid, is a sulfur-containing
organic compound with the CAS number 1190-93-8. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and potential applications, with a
focus on its role as a chemical intermediate. Due to the limited publicly available data on its
specific biological activities, this guide also discusses the known biological effects of its parent
compound, thioglycolic acid, and its widely used derivative, N-Succinimidyl-S-acetylthioacetate
(SATA), to provide a relevant biological context. This document is intended for researchers,
scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

Acetic acid, (acetylthio)- is a liquid at room temperature with a characteristic odor. Its
chemical structure features a carboxylic acid group and a thioester group. The thioester linkage
provides a protected form of a thiol, which can be deprotected under specific conditions to
reveal a reactive sulfhydryl group.
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Property Value Source(s)
CAS Number 1190-93-8 [1]
Molecular Formula CsHe0O3S [1]
Molecular Weight 134.15 g/mol [1]
Appearance Liquid [1]
Density 1.298 g/mL at 25 °C [1]

Refractive Index

n20/D 1.506

[1]

S-Acetylthioglycolic acid, 2-

Synonyms (Acetylthio)acetic acid, [1]
Acetylmercaptoacetic acid

SMILES CC(=0)SCC(=0)0O [1]
1S/C4H603S/c1-3(5)8-2-

InChl [1]
4(6)7/h2H2,1H3,(H,6,7)
QSBWDKUBOZHGOU-

InChl Key [1]
UHFFFAOYSA-N

Synthesis

The synthesis of Acetic acid, (acetylthio)- typically involves the S-acetylation of thioglycolic
acid. While specific, detailed experimental protocols for this exact compound are not readily
available in published literature, a general and widely used method is the reaction of a thiol with
an acetylating agent such as acetic anhydride or acetyl chloride. One documented method
mentions the reaction of thioglycolic acid with diethyl acetylmalonate to form
acetylmercaptoacetic acid.[2]

General Synthetic Pathway

The reaction involves the nucleophilic attack of the sulfur atom of thioglycolic acid on the
electrophilic carbonyl carbon of the acetylating agent.
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General Synthesis of Acetic acid, (acetylthio)-
Thioglycolic Acid
(HSCH2COOH) +
Acetic acid, (acetylthio)- Byproduct
: ___» (CH3COSCH2COO0H) (e.g., Acetic Acid)
Acetylating Agent
(e.g., Acetic Anhydride)

Protein Thiolation using SATA

Step 1: Amination

SATA
Step 2: Deprotection
Protein with Primary Amine + SATA S-acetylated Protein Deprotection Thiolated Protein
(Protein-NHz) (Protein-NH-CO-CH2-S-COCHs) (Protein-NH-CO-CH2-SH)
Deprotection
(e.g., Hydroxylamine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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